Cas no 207729-03-1 (rac-tert-butyl N-(1R,3S)-3-hydroxycyclopentylcarbamate)

rac-tert-butyl N-(1R,3S)-3-hydroxycyclopentylcarbamate structure

207729-03-1 structure

Product Name:rac-tert-butyl N-(1R,3S)-3-hydroxycyclopentylcarbamate

CAS No:207729-03-1

MF:C₁₀H₁₉NO₃

MW:201.262763261795

MDL:MFCD18791196

CID:241899

PubChem ID:25067268

Update Time:2025-07-31

rac-tert-butyl N-(1R,3S)-3-hydroxycyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

- rel-tert-Butyl ((1R,3S)-3-hydroxycyclopentyl)carbamate
- Carbamicacid, [(1R,3S)-3-hydroxycyclopentyl]-, 1,1-dimethylethyl ester, rel- (9CI)
- [(1R,3S)-3-Hydroxycyclopentyl]carbamic acid tert-butyl ester
- Carbamic acid,N-[(1R,3S)-3-hydroxycyclopentyl]-, 1,1-dimethylethyl ester, rel-
- cis-3-N-Boc-aminocyclopentanol
- TERT-BUTYL CIS-3-HYDROXYCYCLOPENTYLCARBAMATE
- tert-Butyl ((1R,3S)-3-hydroxycyclopentyl)carbamate
- tert-butyl N-[(1R,3S)-3-hydroxycyclopentyl]carbamate
- tert-butyl N-[cis-3-hydroxycyclopentyl]carbamate
- Carbamic acid, [(1R,3S)-3-hydroxycyclopentyl]-, 1,1-dimethylethyl ester
- cis-3-(Boc-amino)cyclopentan-1-ol
- PubChem22876
- (1R,3S)-tert-butyl(3-hydroxycyclopentyl)catbaMte
- Tert-butyl (1S,
- rac-tert-butyl N-(1R,3S)-3-hydroxycyclopentylcarbamate
- WS-00411
- tert-butyl (1R,3S)-3-hydroxycyclopentylcarbamate
- AU-004/43508266
- CARBAMIC ACID, [(1R,3S)-3-HYDROXYCYCLOPENTYL]-, 1,1-DIMETHYLETHYL ESTER, REL-
- tert-butyl (1R,3 S)-3-hydroxycyclopentylcarbamate
- 225641-84-9
- AMY34069
- MFCD18791196
- SCHEMBL1013301
- REL-TERT-BUTYL((1R,3S)-3-HYDROXYCYCLOPENTYL)CARBAMATE
- rac-tert-butyl N-[(1R,3S)-3-hydroxycyclopentyl]carbamate
- A816263
- 207729-03-1
- AKOS016844253
- W11752
- SBUKINULYZANSP-SFYZADRCSA-N
- tert-butyl N-[(1R, 3S)-3-hydroxycyclopentyl]carbamate
- EN300-1587976
- CS-0021874
- t-Butyl cis-3-hydroxycyclopentyl carbamate
- A879433
- DS-16631
- MFCD11226176
- MDL： MFCD18791196
- Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(13)11-7-4-5-8(12)6-7/h7-8,12H,4-6H2,1-3H3,(H,11,13)/t7-,8+/m1/s1
- InChI Key： SBUKINULYZANSP-SFYZADRCSA-N
- SMILES： O[C@H]1CC[C@H](C1)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 201.13649347g/mol
Monoisotopic Mass: 201.13649347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.6
XLogP3: 1.2

rac-tert-butyl N-(1R,3S)-3-hydroxycyclopentylcarbamate Pricemore >>

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